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Cat. No.: B1672187

Audience: Researchers, scientists, and drug development professionals.
Introduction

Irsogladine maleate is a gastric mucosal protective agent recognized for its efficacy in treating
gastritis and gastric ulcers.[1][2] Its mechanism of action is multifaceted, involving the
enhancement of gap junction intercellular communication (GJIC) and the modulation of
inflammatory signaling pathways.[3][4] A primary action of irsogladine is the non-selective
inhibition of phosphodiesterase (PDE) isozymes, particularly PDE4, which leads to an increase
in intracellular cyclic adenosine monophosphate (CAMP).[2][3][5] This elevation in cAMP
contributes to the suppression of inflammatory responses, including the inhibition of the NF-kB
pathway and a subsequent reduction in pro-inflammatory cytokine production.[3][6][7]

Proper preparation of a stock solution is critical for obtaining reproducible and reliable results in
both in vitro and in vivo experimental models. Dimethyl sulfoxide (DMSO) is the recommended
solvent for preparing high-concentration stock solutions of irsogladine maleate due to its high
solubility.[5][8] This document provides a detailed protocol for the preparation, storage, and use
of irsogladine maleate stock solutions.

Physicochemical and Solubility Data

Irsogladine maleate is supplied as a white crystalline solid.[8][9] Accurate preparation of stock
solutions requires precise data on its solubility and stability. The following tables summarize
key quantitative information.
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Table 1: Physicochemical Properties of Irsogladine Maleate

Property Value Reference
6-(2,5-dichlorophenyl)-1,3,5-

Formal Name triazine-2,4-diamine, 2Z- [8]
butenedioate

Molecular Formula CoH7CI2Ns ¢ CaH404 [8]

Formula Weight 372.2 g/mol [8]

Appearance Crystalline Solid / White 81[9]
Powder

Purity >98% [8]

Melting Point ~208°C 9]

Table 2: Solubility and Stability of Irsogladine Maleate

Solvent /| Condition Solubility / Stability Reference

DMSO ~30 mg/mL [51[8][10]

Dimethylformamide (DMF) ~30 mg/mL [8][10]

Ethanol Soluble up to 100 mM [5]

Aqueous Buffers Sparingly soluble [8]

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL [8][10]

Solid Form Storage >4 years at -20°C [518]

DMSO Stock Solution Storage 3 months at -80°C or 2 weeks [10]

at -20°C

Aqueous Solution Storage

Not recommended for more

than one day

[5]i8]

Experimental Protocols
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A. Protocol for Preparation of 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of irsogladine maleate in
DMSO. The concentration can be adjusted based on experimental needs, up to the solubility
limit of ~30 mg/mL (80.6 mM).

Materials:

 Irsogladine Maleate (FW: 372.2 g/mol )

e Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSQO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer and/or sonicator

o Calibrated micropipettes

Procedure:

» Preparation: Allow the vial of irsogladine maleate powder and the bottle of DMSO to
equilibrate to room temperature before opening to prevent condensation.

» Weighing: Weigh out a precise amount of irsogladine maleate powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 3.722 mg.

o Calculation: Volume (L) x Concentration (mol/L) x FW ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 372.2 g/mol = 0.003722 g = 3.722 mg

» Dissolution: Add the calculated volume of DMSO to the vial containing the powder. In this
example, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming or brief sonication in a water bath can be used to aid dissolution if
necessary. Ensure the solution is clear and free of particulates.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 2 weeks) or at -80°C for
long-term storage (up to 3 months).[10]

B. Protocol for Preparation of Working Solution

For cell-based assays, the high-concentration DMSO stock must be diluted into an aqueous
buffer or cell culture medium.

Procedure:
e Thaw a single aliquot of the DMSO stock solution at room temperature.

e Calculate the volume of stock solution needed to achieve the final desired concentration in
your experimental medium.

o Example: To prepare 1 mL of a 100 uM working solution from a 10 mM stock, you would
perform a 1:100 dilution.

o Use the formula; C1V1 = C2V2
o (10,000 pM)(V1) = (100 pM)(1000 pL) -> V1 =10 pL

e Add 10 pL of the 10 mM stock solution to 990 uL of the desired aqueous buffer or cell culture
medium.

e Mix immediately and thoroughly by gentle pipetting or inversion.

e Important: Due to the low aqueous stability of irsogladine maleate, working solutions should
be prepared fresh immediately before use and should not be stored for more than one day.

[5]18]

Visualizations

Experimental Workflow for Stock Solution Preparation
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(Start: Equilibrate Reagents to RT]

1. Weigh Irsogladine Maleate Powder

2. Add Calculated Volume of DMSO

3. Vortex or Sonicate to Dissolve

4. Aliquot into Single-Use Sterile Tubes

5. Store at -20°C or -80°C

( End: Stock Solution Ready for Use ]
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Caption: Workflow for preparing Irsogladine Maleate stock solution.
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Simplified Signaling Pathway of Irsogladine Maleate
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Caption: Irsogladine maleate anti-inflammatory signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

